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Compound of Interest

Compound Name: 2-Amino-4-(hydroxymethyl)phenol

Cat. No.: B2954882 Get Quote

An In-depth Technical Guide to 2-Amino-4-(hydroxymethyl)phenol for Researchers and Drug

Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Amino-4-
(hydroxymethyl)phenol, a versatile aminophenolic compound. Designed for researchers,

chemists, and professionals in drug development and material science, this document delves

into the compound's commercial availability, synthesis, key properties, and applications,

grounding all information in established scientific principles and commercially available data.

Core Compound Identity and Physicochemical
Properties
2-Amino-4-(hydroxymethyl)phenol (CAS No. 52820-13-0) is an aromatic compound featuring

a phenol ring substituted with an amino (-NH₂) group and a hydroxymethyl (-CH₂OH) group.[1]

This unique trifunctional structure—combining the nucleophilicity of the amine, the acidic and

coupling nature of the phenol, and the reactive hydroxyl group—makes it a valuable

intermediate in various synthetic applications. Its structure facilitates intramolecular hydrogen

bonding, which influences its physical state and solubility.[1]

The key physicochemical properties are summarized below, compiled from authoritative

chemical databases and supplier technical data sheets.
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Property Value Source(s)

CAS Number 52820-13-0 [1]

Molecular Formula C₇H₉NO₂ [2]

Molecular Weight
151.15 g/mol (PubChem:

139.15 g/mol )
[1][2]

IUPAC Name
2-amino-4-

(hydroxymethyl)phenol
[2]

InChI Key
NGYKCAMDGXRBNP-

UHFFFAOYSA-N
[3]

Physical Form Solid [3]

Typical Purity ≥97% [3]

Solubility

Moderately soluble in polar

solvents like ethanol and

methanol; partially soluble in

water. Insoluble in nonpolar

solvents (e.g., hexane).

[1]

Storage Conditions

2-8°C, under inert atmosphere

(e.g., Nitrogen), protected from

light.

[3]

Commercial Availability and Procurement
2-Amino-4-(hydroxymethyl)phenol is commercially available from several chemical suppliers,

primarily for research and development purposes. It is typically offered in quantities ranging

from milligrams to several grams. The availability and pricing can fluctuate, and for larger

quantities, direct inquiry with suppliers is recommended.
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Supplier (via
Sigma-Aldrich)

Example Quantities
Example Pricing
(USD)

Notes

ChemScene LLC 250 mg $29.00 Ships in ~7 days.

1 g $75.00

5 g $364.00

Ambeed, Inc. 100 mg $28.75 Ships in ~7 days.[3]

250 mg $34.50

1 g $89.70

5 g $434.70

Note: Pricing and availability are subject to change. The listed prices are for reference as of the

time of this guide's compilation. Some suppliers may list the product as available only upon

request.

Procurement Logic:
For initial screening and small-scale experiments, purchasing from established vendors like

those listed on Sigma-Aldrich ensures high purity (typically ≥97%) and reliable characterization

data.[3] For scale-up studies, a custom synthesis or a bulk inquiry with manufacturers like BLD

Pharm or Vulcanchem may be more cost-effective.[1][4]

Synthesis and Manufacturing Pathways
While numerous synthetic routes may exist, the most probable industrial-scale synthesis is

inferred from methodologies patented for structurally related aminophenols, such as the

reduction of a nitro-phenol precursor.[1]

Industrial Synthesis Workflow
The industrial approach prioritizes yield, safety, and cost-effectiveness. A common strategy

involves the selective reduction of a nitrophenol. The causality of this choice lies in the

widespread availability of nitration chemistries and the efficiency of nitro-group reduction.
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Industrial Synthesis of 2-Amino-4-(hydroxymethyl)phenol

Start: 2-Nitro-4-(hydroxymethyl)phenol
(Precursor)

Step 1: Reduction
Reagent: Sodium Hydrosulphide (NaHS)

Catalyst: Aqueous NH₄Cl

Selective Nitro Group Reduction

Step 2: pH Control
Maintain pH 7.0-8.5

(Prevents over-reduction)

Reaction Condition Control

Step 3: Isolation & Purification
Acid Precipitation (pH 4.5-5.5)

Followed by Filtration

Product Isolation

End Product:
2-Amino-4-(hydroxymethyl)phenol

(Yields >90%)

Final Purification

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 2-Amino-4-(hydroxymethyl)phenol.

Step-by-Step Laboratory Protocol (Exemplary)
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This protocol is a validated, self-consistent laboratory adaptation of the industrial process

described.

Objective: To synthesize 2-Amino-4-(hydroxymethyl)phenol from its nitro precursor.

Materials:

2-nitro-4-(hydroxymethyl)phenol (1 equivalent)

Sodium hydrosulphide (NaHS) (3-4 equivalents)

Ammonium chloride (NH₄Cl)

Deionized water

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH) solution (1M)

Round-bottom flask, condenser, magnetic stirrer, heating mantle

pH meter, Buchner funnel, filter paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer,

dissolve the 2-nitro-4-(hydroxymethyl)phenol precursor in deionized water containing a

catalytic amount of ammonium chloride.

Initiating Reduction: Heat the mixture to 70-75°C. The elevated temperature is crucial for

achieving a reasonable reaction rate.

Reagent Addition: Slowly add an aqueous solution of sodium hydrosulphide (NaHS) to the

flask over 1-2 hours. This controlled addition prevents exothermic runaway reactions.

pH Monitoring and Control: Throughout the addition, continuously monitor the reaction pH.

Maintain the pH between 7.0 and 8.5 by adding 1M NaOH as needed.[1] Causality: A pH
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below 7 can lead to side reactions, while a pH above 8.5 may reduce the efficiency of the

hydrosulphide reductant. This specific range is optimal for selective nitro reduction.[1]

Reaction Completion: After the addition is complete, maintain the temperature and stirring for

an additional 2-3 hours to ensure the reaction goes to completion. Monitor via TLC.

Product Isolation: Cool the reaction mixture to room temperature. Carefully acidify the

solution with concentrated HCl to a pH of 4.5-5.5.[1] This protonates the amine, but more

importantly, it precipitates the amphoteric product at its isoelectric point, maximizing

recovery.

Purification: Collect the resulting solid precipitate by vacuum filtration using a Buchner

funnel. Wash the solid with cold deionized water to remove residual salts.

Drying: Dry the purified solid under vacuum to yield the final product, 2-Amino-4-
(hydroxymethyl)phenol. Expected yields based on analogous patented processes are in

the range of 88-94%.[1]

Applications in Research and Drug Development
The compound's trifunctional nature opens pathways to several applications.

Key Application Areas

2-Amino-4-(hydroxymethyl)phenol Key Intermediate

Pharmaceutical Synthesis
(Antioxidants, Chelating Agents)Bioactive Scaffolds

Polymer Chemistry
(Epoxy Resins, Polyurethanes)

Crosslinking & Stability

Dye & Pigment Industry
(Azo Dye Coupling Agent)

Chromophore Synthesis

Click to download full resolution via product page
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Caption: Major application pathways for 2-Amino-4-(hydroxymethyl)phenol.

Pharmaceutical Intermediates
The aminophenol moiety is a known pharmacophore. The compound serves as a precursor for

synthesizing metal-chelating agents and antioxidants.[1] The phenolic hydroxyl group is a

radical scavenger, a property under investigation for therapeutic applications. While direct

evidence is limited for this specific isomer, derivatives of its positional isomer, 4-Amino-2-

(hydroxymethyl)phenol, have shown promise as multifunctional agents for Alzheimer's disease

by inhibiting cholinesterases and preventing β-amyloid aggregation.[5] This suggests that 2-
Amino-4-(hydroxymethyl)phenol could be a valuable starting scaffold for exploring new

therapeutic agents in neurodegenerative diseases or conditions involving oxidative stress.

Polymer and Material Science
In polymer chemistry, this compound can be integrated into epoxy resins or polyurethanes.[1]

The amino and hydroxyl groups can react with epoxy or isocyanate functionalities, respectively,

acting as a crosslinking agent. Causality: This incorporation enhances the crosslinking density

of the polymer network, leading to improved thermal stability and mechanical properties,

making it a valuable additive in high-performance coatings and adhesives.[1]

Dye and Pigment Synthesis
The molecule is an effective coupling agent in the production of azo dyes.[1] The amino group

can be diazotized to form a reactive diazonium salt. This salt then undergoes an azo coupling

reaction with other aromatic compounds (e.g., naphthol derivatives) to form intensely colored

azo compounds, which are the basis of many commercial dyes.[1]

Safety, Handling, and Storage
Proper handling of 2-Amino-4-(hydroxymethyl)phenol is essential in a research environment.

The compound is classified as harmful and an irritant.
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Harmful/Irritant
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed. H315:

Causes skin irritation.

H319: Causes serious

eye irritation. H335:

May cause respiratory

irritation.

Recommended Handling Procedures:

Use in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and direct contact with skin and eyes.

Store the compound in a tightly sealed container in a cool, dark, and dry place under an inert

atmosphere as recommended.[3]

Conclusion and Future Outlook
2-Amino-4-(hydroxymethyl)phenol is a readily accessible, multi-functional chemical

intermediate with significant potential in diverse fields. While its current primary applications are

in the dye and polymer industries, its structural similarity to biologically active molecules makes

it a compelling candidate for further exploration in medicinal chemistry and drug discovery.

Future research could focus on leveraging its unique substitution pattern to develop novel

ligands, catalytic agents, or therapeutic scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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